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Compound of Interest

Compound Name: Calcium nitrate hydrate

Cat. No.: B1591313

1. Introduction

Calcium nitrate (Ca(NOs)2) is a widely utilized chemical admixture in the construction industry,
primarily functioning as a setting and hardening accelerator for cement-based materials.[1] Its
application is particularly beneficial in scenarios requiring rapid strength development, such as
in cold weather concreting, precast concrete manufacturing, and 3D concrete printing.[1][2][3]
Calcium nitrate accelerates the hydration reactions of cement, leading to reduced setting times
and enhanced early-age compressive strength.[1][4] This document provides a detailed
overview of its mechanism of action, application data, and standard testing protocols for
researchers and materials scientists.

2. Mechanism of Action

Calcium nitrate accelerates cement hydration through a multi-faceted mechanism, primarily
influencing the hydration of the main clinker phases, alite (CsS) and tricalcium aluminate (CsA).

[31[5]

e Increased Calcium lon Concentration: The dissolution of Ca(NO3)z in the mix water
increases the concentration of calcium ions (Ca2*). This elevation in Ca2* concentration
accelerates the supersaturation of the pore solution with respect to calcium hydroxide
(portlandite, CH). The resulting earlier precipitation of CH provides nucleation sites and
triggers a more rapid hydration of alite (C3S), the primary strength-contributing phase in
Portland cement.[6]
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« Influence on Aluminate Hydration: Calcium nitrate affects the hydration of CsA. It enhances
the formation of ettringite and can lead to the formation of a nitrate-containing AFm phase
(nitrate-modified calcium aluminate hydrates).[2][3] This process can also reduce the
concentration of aluminum in the pore solution, which further contributes to the acceleration
of alite hydration.[2]

e Antifreeze Properties: In cold conditions, calcium nitrate acts as an antifreeze admixture by
lowering the freezing point of the mix water, allowing hydration reactions to proceed at
temperatures below 0°C.[7]

/I Relationships CaNO3 -> PoreSolution [label="Dissolves"]; H20 -> PoreSolution;
PoreSolution -> CH_Precipitation [label="Promotes"]; C3S -> CSH_Formation [label="Hydrates
to"]; CH_Precipitation -> CSH_Formation [label="Accelerates\nNucleation"]; C3A ->
Al_Reduction [label="Reacts with Ca(NOs)2"]; Al_Reduction -> CSH_Formation
[label="Accelerates C3S\nHydration"]; C3A -> AFm_Formation [label="Reacts with Ca(NOs)2"];

CSH_Formation -> Strength; CSH_Formation -> Setting; } =] Caption: Mechanism of calcium
nitrate in accelerating cement hydration.

3. Application Data

The effectiveness of calcium nitrate is dependent on its dosage, the cement composition, and
the ambient curing temperature.[7][8]

Table 1: Effect of Calcium Nitrate on Setting Time of Portland Cement Paste
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Ca(NOs)2 Dosage

Curing Reduction in Initial
(% by cement ] ] Reference
. Temperature (°C) Setting Time
weight)
1% 20 ~20% [51[9]
1% 5 61 minutes (~21%) [7]
2% 5 ~58% [7]
3% 5 ~81% [7]
1% 0 110 minutes (~34%) [7]
2% 0 ~56% [7]
3% 0 ~79% [7]
| 3% | -5 | ~40% |[10] |
Table 2: Effect of Calcium Nitrate on Compressive Strength
Ca(NOs3)2 .
. Compressive
Dosage (% by Curing
o Age (days) Strength Reference
cement Conditions
) Increase
weight)
2 days at 5°C,
1% 2 34.1% [7][10]
then 20°C
2 days at 0°C,
0.5% 2 45.6% [7]
then 20°C
Higher than
2 days at -5°C,
3% 28 reference cured [7]
then 20°C
at 20°C
7 days at -10°C, 2.8 times higher
3% 7 [7]
then 20°C than control
27.6% (29 to 37
1% (CPA1) Cured at 20°C 7 [3]

MPa)
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| 1% (CPA1) | Cured at 20°C | 28 | 25.7% (35 to 44 MPa) |[[3] |
4. Experimental Protocols

The following protocols outline standard procedures for evaluating the effect of calcium nitrate
on cement properties.

4.1 Protocol 1: Determination of Setting Time (Vicat Apparatus)

This protocol is based on the EN 196-3 and 1S:4031 (Part 5) standards to determine the initial
and final setting times of cement paste.[7][11]

/I Define nodes start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
prep [label="1. Prepare Paste\n- 400g Cement\n- 0.85P Water*\n- Ca(NOs)z dissolved in
water", fillcolor="#4285F4", fontcolor="#FFFFFF"]; mix [label="2. Mix for 3-5 min\nStart
stopwatch (t1)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; mould [label="3. Fill Vicat
Mould\nLevel the surface", fillcolor="#4285F4", fontcolor="#FFFFFF"]; place [label="4. Place
under Vicat Needle\n(1mm square needle)", fillcolor="#FBBCO05", fontcolor="#202124"];
test_initial [label="5. Release needle every 2 min", fillcolor="#FBBCO05", fontcolor="#202124"];
check_initial [label="Penetration > 5mm\nfrom bottom?", shape=diamond, fillcolor="#EA4335",
fontcolor="#FFFFFF"]; record_initial [label="6. Record Time (t2)\nInitial Set Time =tz - t1",
fillcolor="#34A853", fontcolor="#FFFFFF"]; replace_needle [label="7. Replace Needle\n(with
annular attachment)”, fillcolor="#FBBCO05", fontcolor="#202124"]; test_final [label="8. Gently
apply needle\nto surface", fillcolor="#FBBCO05", fontcolor="#202124"]; check_final
[label="Needle makes impression\nbut attachment does not?", shape=diamond,
fillcolor="#EA4335", fontcolor="#FFFFFF"]; record_final [label="9. Record Time (t3s)\nFinal Set
Time =t3 - t1", fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="End", shape=ellipse,
fillcolor="#34A853", fontcolor="#FFFFFF"];

/I Define edges start -> prep; prep -> mix [label="*P = Water for\nnormal consistency"]; mix ->
mould; mould -> place; place -> test_initial; test_initial -> check_initial; check_initial ->
test_initial [label="Yes"]; check_initial -> record_initial [label="No"]; record_initial ->
replace_needle; replace_needle -> test_final; test_final -> check_final; check_final -> test_final
[label="No"]; check_final -> record_final [label="Yes"]; record_final -> end; } =] Caption:
Workflow for determining cement setting time via Vicat test.
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Methodology:

Preparation: Determine the water required for normal consistency (P) of the cement. For the
test, prepare a cement paste using 400 g of cement and a water quantity of 0.85P.[11] The
required dosage of calcium nitrate should be pre-dissolved in the mixing water.[3]

Mixing: Mix the paste for 3 to 5 minutes. Start a stopwatch at the moment water is added to
the cement (t1).[11]

Moulding: Fill the Vicat mould with the paste, level the surface, and place it on a non-porous
plate.[12]

Initial Set: Place the mould under the Vicat apparatus fitted with the 1mm square needle.
Gently lower the needle to the surface and release it.[11]

Measurement: Repeat the needle release every 2-10 minutes. The initial setting time (t2) is
reached when the needle fails to penetrate the block to a point 5 to 7 mm from the bottom of
the mould.[12][13]

Final Set: Replace the needle with one that has an annular attachment. The final setting time
(t3) is reached when the needle makes an impression on the surface, but the annular
attachment does not.[11][12]

Calculation:
o Initial Setting Time =tz - t1

o Final Setting Time =ts - t1[13]

4.2 Protocol 2: Determination of Compressive Strength

This protocol is based on standards such as EN 12390-3 for testing the compressive strength

of hardened concrete specimens.[8]

/I Define nodes start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
design [label="1. Mix Design\n- Define w/c ratio, aggregate\n- Add Ca(NOs)z to mix water",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; mix [label="2. Mix Concrete", fillcolor="#4285F4",
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fontcolor="#FFFFFF"]; cast [label="3. Cast Cubes\n(e.g., 100mm or 150mm)\nCompact in
layers", fillcolor="#4285F4", fontcolor="#FFFFFF"]; cure [label="4. Cure Specimens\n- Demould
after 24h\n- Cure under specified\nconditions (temp, humidity)", fillcolor="#FBBCO05",
fontcolor="#202124"]; test_age [label="5. At Test Age (e.g., 2, 7, 28d)\nRemove from curing”,
fillcolor="#FBBCO05", fontcolor="#202124"]; prepare_test [label="6. Prepare for Testing\n-
Surface dry\n- Measure dimensions”, fillcolor="#FBBCO05", fontcolor="#202124"]; compress
[label="7. Place in Compression Machine\nApply load at constant rate\nuntil failure”,
fillcolor="#EA4335", fontcolor="#FFFFFF"]; record [label="8. Record Max Load (F)",
fillcolor="#34A853", fontcolor="#FFFFFF"]; calculate [label="9. Calculate Strength\nStrength =
F / Area", fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="End", shape=ellipse,
fillcolor="#34A853", fontcolor="#FFFFFF"];

/I Define edges start -> design; design -> mix; mix -> cast; cast -> cure; cure -> test_age;
test_age -> prepare_test; prepare_test -> compress; compress -> record; record -> calculate;
calculate -> end; } ] Caption: Workflow for determining the compressive strength of concrete.

Methodology:

o Mixture Preparation: Prepare the concrete mixture according to a specified design, including
cement, aggregates, water, and the desired dosage of calcium nitrate.[8]

e Casting: Cast the concrete into standard cube moulds (e.g., 100x100x100 mm or
150x150x150 mm).[8][14] Compact the concrete thoroughly.

e Curing: Demould the specimens after 24 hours. Cure them under specified conditions. For
studies involving low temperatures, specimens may be kept in a controlled chamber for an
initial period (e.g., 2 days at -5°C) before being transferred to a standard water curing tank
(e.g., 20°C) for the remaining duration.[7][8]

o Testing: At the designated age (e.g., 2, 7, or 28 days), remove the cubes from curing and
wipe them surface-dry.[14]

o Measurement: Place the cube in a compression testing machine and apply a continuous
load at a constant rate until the specimen fails.[14][15]

o Calculation: Record the maximum load applied (F). The compressive strength is calculated
by dividing the maximum load by the cross-sectional area of the cube.
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4.3 Protocol 3: Isothermal Calorimetry

Isothermal calorimetry is used to measure the heat of hydration, providing insight into the

reaction kinetics.[16]

Methodology:

Sample Preparation: Prepare a cement paste with a specific water-to-cement ratio (e.g.,
0.5). The calcium nitrate is pre-dissolved in the mixing water.[16]

Mixing: Mix the components externally, often with high-speed mixing to ensure homogeneity.

Measurement: Place a precise amount of the fresh paste into an ampoule and insert it into
the isothermal calorimeter (e.g., TAM Air).[16]

Data Acquisition: Record the heat flow (in mW/g) and cumulative heat (in J/g) over a period
of time, typically 72 hours or longer. The data reveals the timing and intensity of the main
hydration peaks, showing the accelerating effect of the admixture.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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